1-[3-(Piperidin-1-yl)propyl]-1H-benzimidazol-2-amine

• CAS No.: 62553-28-0
• Molecular Formula: C15H22N4
• Molecular Weight: 258.36 g/mol
• IUPAC Name: 1-(3-piperidin-1-ylpropyl)benzimidazol-2-amine
• InChI: InChI=1S/C15H22N4/c16-15-17-13-7-2-3-8-14(13)19(15)12-6-11-18-9-4-1-5-10-18/h2-3,7-8H,1,4-6,9-12H2,(H2,16,17)
• InChI Key: RLYCGYCJCUESSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCN2C3=CC=CC=C3N=C2N

Description

1-[3-(Piperidin-1-yl)propyl]-1H-benzimidazol-2-amine is a useful research compound. Its molecular formula is C15H22N4 and its molecular weight is 258.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 20.0 g. (0.086 mole) of N-[3-(1-piperidinyl)propyl]-o-phenylenediamine in 80 ml. water, 20 ml. of isopropanol was added to obtain a homogenous solution. With continued stirring, 21.2 g. (0.200 mole) of cyanogen bromide was added in portions over a one hour period. Room temperature was maintained throughout the addition. After stirring for an additional 2 hours the reaction mixture was allowed to stand overnight. The mixture was then poured into ice-water, made strongly alkaline with KOH and extracted with methylene chloride. The extracts were evaporated to a red oil which crystallized from ether, 7.9 g. (36% yield), m.p. 176°-178° C. An analytical sample of 1-[3-(1-piperidinyl)propyl]-2-amino benzimidazole was obtained by crystallization from benzene-cyclohexane, m.p. 179°-181° C.